Cas no 1353170-39-4 (2-AZIDOACETOHYDRAZIDE)

• Product Name: 2-AZIDOACETOHYDRAZIDE
• CAS No: 1353170-39-4
• MF: C₂H₅N₅O
• MW: 115.093998670578
• MDL: MFCD22019991
• CID: 5244013
• Update Time: 2025-06-11

2-AZIDOACETOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-azido-, hydrazide
• 2-AZIDOACETOHYDRAZIDE

• MDL： MFCD22019991
• Inchi： 1S/C2H5N5O/c3-6-2(8)1-5-7-4/h1,3H2,(H,6,8)
• InChI Key： LCKIANNOFDKHMP-UHFFFAOYSA-N
• SMILES： C(=O)(NN)CN=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-AZIDOACETOHYDRAZIDE

Chemical Profile of 2-AZIDOACETOHYDRAZIDE (CAS No. 1353170-39-4)

2-AZIDOACETOHYDRAZIDE, identified by the Chemical Abstracts Service Number (CAS No.) 1353170-39-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its azido and hydrazide functional groups, serves as a versatile intermediate in the development of novel therapeutic agents and mechanistic studies. Its unique structural features make it a valuable reagent for constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and drug candidates targeting various biological pathways.

The utility of 2-AZIDOACETOHYDRAZIDE stems from its ability to participate in diverse chemical transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions. These reactions are pivotal in medicinal chemistry for the construction of pharmacophores and the optimization of drug-like properties. Recent advancements in synthetic methodologies have highlighted its role in the preparation of azido-containing scaffolds, which are increasingly recognized for their potential in medicinal chemistry due to their reactivity and structural diversity.

In the realm of drug discovery, 2-AZIDOACETOHYDRAZIDE has been employed in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological processes. For instance, studies have demonstrated its application in generating azido probes for protease inhibition, where the azido group can be selectively modified to introduce reporter molecules or bioconjugates. This approach has been particularly useful in fragment-based drug design, allowing researchers to explore novel binding interactions with high-throughput screening platforms.

Moreover, the compound has found relevance in biochemical research, where it serves as a precursor for labeling biomolecules and studying enzyme kinetics. The hydrazide moiety, in particular, facilitates interactions with carbonyl groups, enabling applications such as affinity labeling and covalent capture of target proteins. Such applications are crucial for understanding protein function and developing targeted diagnostics.

The synthesis of 2-AZIDOACETOHYDRAZIDE (CAS No. 1353170-39-4) typically involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic strategies often leverage catalytic methods to enhance efficiency and minimize byproduct formation. For example, transition-metal-catalyzed azide-alkyne cycloadditions have been adapted for the preparation of functionalized derivatives of this compound, showcasing its adaptability in synthetic chemistry.

Recent research has also explored the photophysical properties of azido compounds like 2-AZIDOACETOHYDRAZIDE, highlighting their potential in photochemical applications. The photodecomposition of azides can lead to the generation of highly reactive intermediates such as nitrenes, which are valuable tools in organic synthesis. This area of investigation has opened new avenues for developing photochemically induced reactions that could be harnessed in medicinal chemistry and material science.

The safety profile of 2-AZIDOACETOHYDRAZIDE is another critical aspect that merits discussion. While this compound is not classified as a hazardous material under standard regulatory frameworks, appropriate handling procedures must be followed to mitigate any potential risks associated with its reactivity. Storage conditions should be carefully controlled to prevent decomposition, particularly when exposed to light or heat. Furthermore, its application in laboratory settings requires adherence to good chemical practices to ensure worker safety.

In conclusion, 2-AZIDOACETOHYDRAZIDE (CAS No. 1353170-39-4) represents a fascinating compound with broad utility across multiple domains of chemical research. Its role as a synthetic intermediate and its potential applications in drug discovery underscore its importance in modern chemical biology. As research continues to uncover new methodologies and applications for this compound, its significance is expected to grow further, solidifying its place as a cornerstone molecule in pharmaceutical chemistry.